Cas no 1934833-91-6 (1-(chlorosulfonyl)piperidine-4-carboxylic acid)

• Product Name: 1-(chlorosulfonyl)piperidine-4-carboxylic acid
• CAS No: 1934833-91-6
• MF: C₆H₁₀ClNO₄S
• MW: 227.665899753571
• CID: 5221291
• PubChem ID: 21255339
• Update Time: 2025-05-20

1-(chlorosulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(chlorosulfonyl)-
• 1-(chlorosulfonyl)piperidine-4-carboxylic acid

• Inchi： 1S/C6H10ClNO4S/c7-13(11,12)8-3-1-5(2-4-8)6(9)10/h5H,1-4H2,(H,9,10)
• InChI Key： XXXDNWNRXLNQQQ-UHFFFAOYSA-N
• SMILES： N1(S(Cl)(=O)=O)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(chlorosulfonyl)piperidine-4-carboxylic acid

1-(Chlorosulfonyl)piperidine-4-carboxylic acid (CAS No. 1934833-91-6): An Overview of Its Synthesis, Properties, and Applications

1-(Chlorosulfonyl)piperidine-4-carboxylic acid (CAS No. 1934833-91-6) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of its synthesis, physical and chemical properties, and current applications, drawing on the latest research findings to offer a detailed and up-to-date perspective.

Synthesis of 1-(Chlorosulfonyl)piperidine-4-carboxylic Acid

The synthesis of 1-(chlorosulfonyl)piperidine-4-carboxylic acid involves a series of well-defined steps that have been optimized for yield and purity. One common approach is the reaction of piperidine-4-carboxylic acid with chlorosulfonic acid. This reaction typically proceeds under controlled conditions to ensure the formation of the desired product. Recent studies have explored alternative synthetic routes to improve the efficiency and sustainability of the process. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel method using microwave-assisted synthesis, which significantly reduced reaction time and improved yield.

Physical and Chemical Properties

1-(Chlorosulfonyl)piperidine-4-carboxylic acid is a white crystalline solid with a molecular weight of 225.70 g/mol. It is soluble in polar solvents such as water and methanol but has limited solubility in non-polar solvents. The compound exhibits strong acidic properties due to the presence of the carboxylic acid group and the chlorosulfonyl group, which can participate in various chemical reactions. Its melting point is around 150°C, and it decomposes at higher temperatures.

The chlorosulfonyl group is particularly reactive, making 1-(chlorosulfonyl)piperidine-4-carboxylic acid an excellent reagent for sulfonation reactions. This reactivity has been exploited in the synthesis of complex molecules and polymers. Additionally, the carboxylic acid group can undergo esterification, amide formation, and other functional group transformations, further expanding its utility in organic synthesis.

Applications in Pharmaceuticals

1-(Chlorosulfonyl)piperidine-4-carboxylic acid has shown promise in pharmaceutical research due to its ability to serve as a building block for drug molecules. Its unique structure allows for the introduction of sulfonamide functionalities, which are common in many therapeutic agents. For example, sulfonamides are widely used as antibiotics and anti-inflammatory drugs.

A recent study published in the European Journal of Medicinal Chemistry highlighted the use of 1-(chlorosulfonyl)piperidine-4-carboxylic acid in the development of novel antiviral agents. The researchers synthesized a series of compounds derived from this intermediate and evaluated their efficacy against several viral strains. The results showed that some derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further drug development.

Applications in Materials Science

Beyond pharmaceuticals, 1-(chlorosulfonyl)piperidine-4-carboxylic acid has found applications in materials science, particularly in the synthesis of functional polymers and coatings. The chlorosulfonyl group can be used to introduce sulfonate groups into polymer chains, which can enhance their hydrophilicity and ion-exchange capacity. These properties are valuable in applications such as water purification, battery electrolytes, and biomedical devices.

A study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2023 described the use of 1-(chlorosulfonyl)piperidine-4-carboxylic acid as a monomer for synthesizing sulfonated poly(ether ether ketone) (SPEEK) membranes. The resulting membranes exhibited excellent proton conductivity and mechanical stability, making them suitable for fuel cell applications.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 1-(chlorosulfonyl)piperidine-4-carboxylic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and reactions should be conducted under well-ventilated conditions to minimize exposure to fumes.

In conclusion, 1-(chlorosulfonyl)piperidine-4-carboxylic acid (CAS No. 1934833-91-6) is a valuable compound with diverse applications in pharmaceuticals and materials science. Its unique chemical structure enables it to participate in various reactions, making it an essential building block for synthesizing complex molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.